Cas no 379670-42-5 (2-Ethynyl-5-(trifluoromethyl)pyridine)
379670-42-5 structure
Product Name:2-Ethynyl-5-(trifluoromethyl)pyridine
CAS No:379670-42-5
MF:C8H4F3N
MW:171.119272232056
MDL:MFCD13189717
CID:829599
PubChem ID:71299623
Update Time:2025-09-25
2-Ethynyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethynyl-5-(trifluoromethyl)pyridine
- PISOZFXTSONWKH-UHFFFAOYSA-N
- Z1255440215
- D79798
- SCHEMBL14973267
- AKOS016013839
- F2167-2841
- CS-0100908
- MFCD13189717
- EN300-1703552
- 379670-42-5
- AB68977
- PS-6661
- DTXSID40744330
- DB-338438
-
- MDL: MFCD13189717
- Inchi: 1S/C8H4F3N/c1-2-7-4-3-6(5-12-7)8(9,10)11/h1,3-5H
- InChI Key: PISOZFXTSONWKH-UHFFFAOYSA-N
- SMILES: FC(C1C=NC(C#C)=CC=1)(F)F
Computed Properties
- Exact Mass: 171.02958362g/mol
- Monoisotopic Mass: 171.02958362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12.9Ų
2-Ethynyl-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E13962-250mg |
2-Ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 250mg |
1676CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E13962-1g |
2-Ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 1g |
5045CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E13962-5g |
2-Ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 5g |
19750CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E13962-250mg |
2-Ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 250mg |
1676.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E13962-1g |
2-Ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 1g |
5045.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E13962-5g |
2-Ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 5g |
19750.0CNY | 2021-07-13 | ||
| Chemenu | CM170574-1g |
2-ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 95% | 1g |
$706 | 2024-07-17 | |
| Chemenu | CM170574-5g |
2-ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 95% | 5g |
$884 | 2022-09-01 | |
| Chemenu | CM170574-10g |
2-ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 95% | 10g |
$1328 | 2022-09-01 | |
| Chemenu | CM170574-25g |
2-ethynyl-5-(trifluoromethyl)pyridine |
379670-42-5 | 95% | 25g |
$2216 | 2022-09-01 |
2-Ethynyl-5-(trifluoromethyl)pyridine Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
379670-42-5 (2-Ethynyl-5-(trifluoromethyl)pyridine) Related Products
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- 31181-54-1(2-Methyl-5-(trifluoromethyl)pyridine)
- 1196155-24-4(5-ethynyl-2-(trifluoromethyl)pyridine)
- 512197-90-9(2-ethynyl-4-(trifluoromethyl)pyridine)
- 823198-86-3(Pyridine, 2-methyl-6-[[3-(trifluoromethyl)phenyl]ethynyl]-, hydrochloride)
- 1221272-91-8(2,6-Dimethyl-3,5-bis(trifluoromethyl)pyridine)
- 1211580-81-2(2-ethynyl-6-(trifluoromethyl)pyridine)
- 61895-58-7(Pyridine, 2,4,6-trimethyl-3,5-bis(trifluoromethyl)-)
- 20857-44-7(2,5-Bis(trifluoromethyl)pyridine)
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